Cas no 2138996-56-0 (ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate)

• Product Name: ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate
• CAS No: 2138996-56-0
• MF: C₁₄H₂₈N₂O₄
• MW: 288.383124351501
• CID: 5966630
• PubChem ID: 165508388
• Update Time: 2025-11-06

ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate
• 2138996-56-0
• ethyl 3-amino-4-{[(tert-butoxy)carbonyl](methyl)amino}-4-methylpentanoate
• EN300-1286018

• Inchi： 1S/C14H28N2O4/c1-8-19-11(17)9-10(15)14(5,6)16(7)12(18)20-13(2,3)4/h10H,8-9,15H2,1-7H3
• InChI Key： XJCFWUMLDMRJHA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C)(C)C(CC(=O)OCC)N)=O

Computed Properties

• Exact Mass: 288.20490738g/mol
• Monoisotopic Mass: 288.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.9Ų

Additional information on ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate

Introduction to Ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate (CAS No. 2138996-56-0)

Ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate (CAS No. 2138996-56-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its complex structure, plays a pivotal role in the development of novel therapeutic agents and biochemical research applications.

The molecular structure of ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate consists of a five-carbon chain with various functional groups attached, including amino groups, tert-butoxy carbonyl groups, and methylamino substituents. These functional groups contribute to its unique chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of protective groups such as the tert-butoxy carbonyl (Boc) moiety enhances its stability and reactivity, facilitating its use in multi-step synthetic pathways.

In recent years, there has been a growing interest in the development of advanced pharmaceuticals that target complex biological pathways. Ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate has emerged as a key building block in the synthesis of peptidomimetics and protease inhibitors. These compounds are crucial in treating a variety of diseases, including cancer, inflammation, and infectious disorders. The ability to modify and functionalize this compound allows researchers to tailor its properties for specific therapeutic applications.

One of the most notable applications of ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate is in the synthesis of neuropeptide analogs. Neuropeptides are involved in numerous physiological processes, and their mimetics have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's structural features enable the creation of peptidomimetics that can interact with neuropeptide receptors, potentially leading to new treatment strategies.

The pharmaceutical industry has also explored the use of ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop targeted therapies that minimize side effects while maximizing efficacy. The compound's versatile structure makes it an ideal candidate for such applications.

In addition to its pharmaceutical applications, ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate has found utility in biochemical research. Its complex structure provides researchers with a platform to study enzyme mechanisms and develop new synthetic methodologies. The compound's reactivity and stability make it suitable for use in various chemical transformations, including coupling reactions, cyclization reactions, and polymerization processes.

The synthesis of ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have been employed to streamline the process. These techniques not only improve efficiency but also allow for rapid screening of different synthetic routes.

The growing demand for high-quality intermediates like ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate has led to advancements in manufacturing processes. Continuous flow chemistry has emerged as a promising approach for producing these compounds on an industrial scale. This method offers several advantages over traditional batch processing, including improved safety, reduced waste generation, and enhanced reproducibility.

In conclusion, ethyl 3-amino-4-{(tert-butoxy)carbonyl(methyl)amino}-4-methylpentanoate (CAS No. 2138996-56-0) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for synthesizing peptidomimetics, protease inhibitors, kinase inhibitors, and other bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is expected to grow even further.